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Compound of Interest

Compound Name: Ethaboxam

Ethaboxam is a synthetic fungicide belonging to the thiazole carboxamide chemical class,
demonstrating both protective and curative properties against a range of plant-pathogenic
oomycetes.[1][2] This technical guide provides an in-depth overview of its chemical properties,
mechanism of action, fungicidal efficacy, and relevant experimental protocols for research and

development professionals.

Core Chemical and Physical Properties

Ethaboxam's fundamental chemical identifiers and physicochemical properties are
summarized below.
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Identifier Value Reference
CAS Number 162650-77-3 [LI[3]4][5]16]
Molecular Formula C14H16N4OS2 [311415][6]

N-[cyano(thiophen-2-
l)methyl]-4-ethyl-2-

IUPAC Name % y.] Y ) [3]
(ethylamino)-1,3-thiazole-5-

carboxamide

Molecular Weight 320.43 g/mol [11[4116]
Physical State Very pale yellow solid powder [7]
Vapor Pressure 6.1 x 1077 torr [3]
Water Solubility Moderately soluble [2]
Soil Aerobic Half-life 0.9 to 9.6 days [3]
Aquatic Aerobic Half-life 29 to 52 days [3]

i . 404 to 1,684 ml/g (Slightly to
Soil Mobilty (Koc) moderately mobile) 3l

Mechanism of Action

Ethaboxam is classified by the Fungicide Resistance Action Committee (FRAC) as a Group 22
fungicide.[1][3] Its primary mode of action is the disruption of B-tubulin assembly during mitosis.
[1][2][3] This interference with microtubule formation is a critical mechanism in its fungicidal
activity against oomycetes.[1]

Beyond its primary target, ethaboxam is believed to possess multiple sites of action, including
the inhibition of nuclear migration from the growing germ tube and mycelia, and the apparent
inhibition of mitochondrial oxygen consumption.[3] This multi-faceted mechanism contributes to
its efficacy and potentially lowers the risk of resistance development compared to single-site
action fungicides.[1][8]
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Caption: Proposed mechanism of action for Ethaboxam.

Fungicidal Activity and Efficacy

Ethaboxam is particularly effective against oomycete pathogens, which cause destructive
diseases such as late blight, downy mildew, and root rot in various crops.[1] Its efficacy has
been quantified through in vitro studies, with Minimum Inhibitory Concentration (MIC) and 50%
Effective Concentration (ECso) values determined for several key pathogens.

Pathogen Parameter Value (mg/L) Reference
Phytophthora
_ MIC 0.1-05 [1]
infestans
Phytophthora capsici MIC 1.0-5.0 [1]

_ _ Lower at 13°C than
Pythium sylvaticum ECso [4]

23°C

) Higher at 23°C than

Pythium torulosum ECso 13°C [4]
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In further studies, ethaboxam demonstrated the ability to completely inactivate all tested
isolates of P. infestans within 48 hours at a concentration of 10 mg/L, and all tested isolates of
P. capsici within 96 hours at the same concentration.[9]

Experimental Protocols
General Synthesis Route

The commercial production of ethaboxam involves a multi-step chemical synthesis centered
around its thiazole carboxamide structure.[2] While specific proprietary methods may vary, a
general synthesis can be conceptualized as follows:

Preparation of Key Intermediates: This involves the synthesis of 4-ethyl-2-(ethylamino)-1,3-
thiazole-5-carboxylic acid and amino(thiophen-2-yl)acetonitrile.

o Amide Bond Formation: The carboxylic acid intermediate is activated, for example, by
conversion to an acid chloride or using a coupling agent.

o Coupling Reaction: The activated carboxylic acid is then reacted with the amino(thiophen-2-
yl)acetonitrile intermediate to form the final ethaboxam molecule through an amide linkage.

 Purification: The crude product is purified using standard techniques such as recrystallization
or chromatography to yield the final, high-purity compound.

In Vitro Fungicidal Activity Assay (MIC Determination)

This protocol outlines a general method for determining the Minimum Inhibitory Concentration
(MIC) of ethaboxam against oomycete pathogens.

e Media Preparation: Prepare a suitable growth medium (e.g., V8 juice agar or lima bean agar)
and autoclave. Allow the medium to cool to approximately 50-60°C.

o Ethaboxam Stock Solution: Prepare a stock solution of ethaboxam in a suitable solvent
(e.g., dimethyl sulfoxide - DMSO).

» Serial Dilutions: Perform serial dilutions of the ethaboxam stock solution to create a range of
desired test concentrations.
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o Amended Media: Add the ethaboxam dilutions to the molten agar to achieve the final test
concentrations. Also, prepare control plates containing only the solvent (DMSO) and
unamended control plates.

 Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the actively growing edge of a
pathogen culture onto the center of each agar plate.

 Incubation: Incubate the plates in the dark at an appropriate temperature for the specific
pathogen (e.g., 20-25°C).

o Data Collection: Measure the radial growth of the mycelium daily until the growth on the
control plates reaches the edge of the plate.

o MIC Determination: The MIC is the lowest concentration of ethaboxam that completely
inhibits the visible growth of the pathogen.

Analytical Method for Ethaboxam Residue in Soil

This protocol is based on methods validated by the U.S. Environmental Protection Agency for
the determination of ethaboxam in soil using Liquid Chromatography with Tandem Mass
Spectrometry (LC/MS/MS).[10][11]

e Sample Extraction:

o Weigh 20 g of soil into a polyethylene bottle.

o

Add 80 mL of an extraction solvent (e.g., 70:30 acetonitrile/water).

[e]

Shake for approximately 30 minutes.

o

Centrifuge the sample to separate the solid and liquid phases.

[¢]

Filter the supernatant.

[¢]

Repeat the extraction process and combine the extracts.

e Liquid-Liquid Partitioning:
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o Transfer an aliquot of the extract and add water.

o Perform a liquid-liquid extraction with hexane to remove nonpolar interferences. Discard
the hexane layer.

o Perform a subsequent extraction with ethyl acetate to isolate the ethaboxam. Collect the
ethyl acetate layer.

e Evaporation and Reconstitution:

o Evaporate the ethyl acetate extract to dryness under a stream of nitrogen.

o Reconstitute the residue in a known volume of a suitable solvent mixture (e.g., 50:50
methanol/water) for analysis.

e LC/MS/MS Analysis:

o Inject the reconstituted sample into an LC/MS/MS system.

o Use a suitable column (e.g., C18) and a mobile phase gradient (e.g., water and methanol
with formic acid) for chromatographic separation.

o Detect and quantify ethaboxam using tandem mass spectrometry in positive electrospray
ionization mode, monitoring for specific precursor and product ion transitions.
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Caption: Workflow for Ethaboxam residue analysis in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b041704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

